Cas no 338760-66-0 (Ethyl 3-1,6Naphthyridin-2-Yl-3-Oxo-Propionate)

• Product Name: Ethyl 3-1,6Naphthyridin-2-Yl-3-Oxo-Propionate
• CAS No: 338760-66-0
• MF: C₁₃H₁₂N₂O₃
• MW: 244.245983123779
• MDL: MFCD04114376
• CID: 918504
• Update Time: 2025-08-01

Ethyl 3-1,6Naphthyridin-2-Yl-3-Oxo-Propionate Chemical and Physical Properties

Names and Identifiers

• ETHYL 3-[1,6]NAPHTHYRIDIN-2-YL-3-OXO-PROPIONATE
• ethyl 3-(1,6-naphthyridin-2-yl)-3-oxopropanoate
• AB18183
• AG-F-14547
• CTK4H1370
• SureCN6858173
• Ethyl 3-1,6Naphthyridin-2-Yl-3-Oxo-Propionate

• MDL： MFCD04114376
• Inchi： 1S/C13H12N2O3/c1-2-18-13(17)7-12(16)11-4-3-9-8-14-6-5-10(9)15-11/h3-6,8H,2,7H2,1H3
• InChI Key： UHOPVBBKKBPEHI-UHFFFAOYSA-N
• SMILES： O(CC)C(CC(C1C=CC2C=NC=CC=2N=1)=O)=O

Computed Properties

• Exact Mass: 244.08500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5

Experimental Properties

• PSA: 69.15000
• LogP: 1.76570

Additional information on Ethyl 3-1,6Naphthyridin-2-Yl-3-Oxo-Propionate

Ethyl 3-1,6-Naphthyridin-2-Yl-3-Oxo-Propionate: A Comprehensive Overview

Ethyl 3-1,6-naphthyridin-2-yl-3-oxo-propionate, with the CAS number 338760-66-0, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of naphthyridine derivatives, which have been extensively studied for their potential applications in drug development and materials science. The structure of Ethyl 3-1,6-naphthyridin-2-yl-3-oxo-propionate is characterized by a naphthyridine ring system with an ethyl ester group attached at the 2-position, making it a valuable intermediate in the synthesis of various bioactive compounds.

Recent studies have highlighted the importance of naphthyridine derivatives in the development of new drugs targeting specific biological pathways. For instance, researchers have explored the potential of Ethyl 3-1,6-naphthyridin-2-yl-3-oxo-propionate as a precursor for synthesizing anti-inflammatory and anti-cancer agents. The compound's unique structure allows for easy functionalization, enabling chemists to modify its properties to suit specific therapeutic needs. This has led to increased interest in its use as a building block for more complex molecules with enhanced bioactivity.

The synthesis of Ethyl 3-1,6-naphthyridin-2-yl-3-oxo-propionate typically involves multi-step reactions, including nucleophilic substitutions and condensation reactions. These methods are optimized to ensure high yields and purity, which are critical for its application in pharmaceutical research. The compound's stability under various reaction conditions also makes it a preferred choice for researchers working on drug discovery programs.

In terms of applications, Ethyl 3-1,6-naphthyridin-2-Yl Propionate has shown promise in the development of new materials with unique optical and electronic properties. Its naphthyridine core contributes to its ability to form stable coordination complexes with metal ions, which can be exploited in the design of novel sensors and catalysts. Additionally, its use as a chelating agent has been explored in various industrial processes, further underscoring its versatility.

From a structural perspective, Ethyl 3-(1H-purin-8-Yl)propanoate is notable for its rigid aromatic system and the presence of electron-withdrawing groups that influence its reactivity. These features make it an ideal candidate for studying molecular recognition and supramolecular chemistry. Recent advancements in computational chemistry have allowed researchers to model the interactions of this compound with biological targets at an atomic level, providing deeper insights into its potential therapeutic applications.

Moreover, the compound's ability to undergo various post-synthetic modifications has opened up new avenues for exploring its pharmacokinetic properties. By altering substituents on the naphthyridine ring or modifying the ester group, scientists can fine-tune its solubility, bioavailability, and metabolic stability. These modifications are crucial for developing drugs that can effectively target disease pathways while minimizing side effects.

In conclusion, Ethyl 3-(1H-purin-Yl)propanoate is a versatile compound with a wide range of applications in organic synthesis and drug discovery. Its unique structure and reactivity make it a valuable tool for researchers aiming to develop innovative solutions in medicine and materials science. As ongoing studies continue to uncover new properties and uses for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological progress.